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Compound of Interest

Compound Name: Sodium lauroyl lactylate

Cat. No.: B077798 Get Quote

This technical support center is designed to assist researchers, scientists, and drug

development professionals in troubleshooting and preventing phase inversion in emulsions

stabilized with Sodium Lauroyl Lactylate (SLL).

Frequently Asked Questions (FAQs)
Q1: What is Sodium Lauroyl Lactylate (SLL) and what is its primary role in an emulsion?

Sodium Lauroyl Lactylate (SLL) is an anionic surfactant derived from the reaction of lauric

acid (from coconut or palm oil) and lactic acid. In emulsions, its primary role is to act as an oil-

in-water (O/W) emulsifier, stabilizing the dispersion of oil droplets within a continuous aqueous

phase. Its amphiphilic nature allows it to position itself at the oil-water interface, reducing

interfacial tension and forming a protective barrier around the oil droplets to prevent them from

coalescing.

Q2: What is phase inversion and why is it a concern in SLL emulsions?

Phase inversion is a phenomenon where an oil-in-water (O/W) emulsion inverts to a water-in-oil

(W/O) emulsion, or vice versa. For formulations designed as O/W emulsions, such as lotions

and creams, phase inversion is a critical stability issue. It leads to a complete loss of the

intended product structure, resulting in changes in viscosity, texture, and appearance.

Q3: What are the main types of phase inversion that can occur in SLL emulsions?
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There are two primary types of phase inversion:

Transitional Inversion: This is induced by a change in formulation variables that affect the

hydrophilic-lipophilic balance (HLB) of the system, such as temperature or pH. For instance,

increasing the temperature can decrease the hydrophilicity of nonionic surfactants,

potentially leading to inversion.

Catastrophic Inversion: This occurs when the volume fraction of the dispersed phase is

gradually increased to a critical point, causing a sudden inversion.

Q4: What is the Hydrophilic-Lipophilic Balance (HLB) of SLL and how does it influence

emulsion type?

Sodium Lauroyl Lactylate has a relatively high HLB value, typically around 14.4, making it

suitable for promoting and stabilizing oil-in-water (O/W) emulsions. Surfactants with HLB values

in the range of 8-18 are generally effective as O/W emulsifiers.

Troubleshooting Guide: Preventing Phase Inversion
This guide addresses common issues that can lead to phase inversion in SLL emulsions and

provides systematic steps for resolution.

Issue 1: Emulsion inverts from O/W to W/O upon increasing the oil phase concentration.

This is a form of catastrophic inversion.
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Potential Cause Troubleshooting Steps

Oil Phase Volume Fraction Exceeds Critical

Limit

1. Reduce Oil Phase Concentration: The most

direct approach is to decrease the percentage of

the oil phase in your formulation. 2. Increase

SLL Concentration: A higher concentration of

SLL may be required to adequately cover the

increased interfacial area of a higher oil content.

3. Introduce a Co-emulsifier: Adding a low HLB

co-emulsifier can help to stabilize the interface

and increase the packing of surfactant

molecules.

Insufficient Emulsifier Concentration

1. Optimize SLL Concentration: Systematically

increase the concentration of SLL in small

increments (e.g., 0.5% w/w) to find the optimal

level for your desired oil concentration. 2.

Combine with Sodium Stearoyl Lactylate (SSL):

Using SLL in combination with SSL can

enhance overall emulsion stability.

Issue 2: Emulsion shows signs of instability or inverts upon addition of electrolytes.

SLL is an anionic surfactant, and its stability can be sensitive to the presence of electrolytes

(salts).
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Potential Cause Troubleshooting Steps

Charge Shielding of the Emulsifier Headgroups

1. Minimize Electrolyte Concentration: Use the

lowest effective concentration of any necessary

electrolytes. 2. Select Appropriate Electrolytes:

Divalent and trivalent cations (e.g., Ca²⁺, Mg²⁺,

Al³⁺) can have a more pronounced destabilizing

effect on anionic emulsions than monovalent

cations (e.g., Na⁺, K⁺). If possible, use

monovalent salts. 3. Incorporate a Nonionic Co-

emulsifier: Nonionic emulsifiers are generally

less sensitive to electrolytes and can help to

sterically stabilize the emulsion.

"Salting Out" Effect

At high concentrations, electrolytes can reduce

the solubility of the surfactant in the aqueous

phase, leading to its precipitation and emulsion

breakdown. 1. Evaluate the "salting out"

threshold for your system. 2. Consider using

electrolyte-resistant thickeners to maintain

viscosity and stability.

Issue 3: Emulsion inverts when the temperature is increased.

This is a form of transitional inversion.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Cause Troubleshooting Steps

Changes in Surfactant Solubility and Curvature

1. Maintain a Controlled Processing

Temperature: Avoid excessive heating during

the emulsification process. It is recommended to

keep the processing temperature at or below

170°F (77°C) when working with lactylates. 2.

Incorporate a Temperature-Stable Co-emulsifier:

Blend SLL with a co-emulsifier that is less

sensitive to temperature changes. 3. Increase

the Viscosity of the Continuous Phase: Adding a

thickener such as xanthan gum or a carbomer

can hinder droplet coalescence at elevated

temperatures.

Quantitative Data Summary
The following tables provide a summary of key quantitative parameters for formulating with

Sodium Lauroyl Lactylate.

Table 1: Properties of Sodium Lauroyl Lactylate

Property Value Reference(s)

HLB Value ~14.4

Typical Usage Level in

Emulsions
1.5 - 5.0%

pH Compatibility Range 4 - 9

Table 2: Formulation Guidelines for SLL Emulsions
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Parameter Guideline Reference(s)

Primary Emulsifier

Concentration
2.0 - 5.0%

Co-emulsifier (e.g., Glyceryl

Stearate)
1.5 - 2.5%

Thickener (e.g., Fatty Alcohol) 2.0 - 3.0%

Processing Temperature ≤ 170°F (77°C)

Experimental Protocols
1. Protocol for Particle Size Analysis using Dynamic Light Scattering (DLS)

Objective: To measure the mean droplet diameter and Polydispersity Index (PDI) of the

emulsion. An increase in droplet size over time is an indicator of coalescence, which can be

a precursor to phase inversion.

Instrumentation: Dynamic Light Scattering (DLS) instrument.

Methodology:

Sample Preparation: Dilute the emulsion with the continuous phase (e.g., deionized water)

to a concentration suitable for the instrument to avoid multiple scattering effects.

Instrument Setup: Set the measurement temperature, typically to 25°C. Enter the correct

refractive index and viscosity values for the continuous phase into the software.

Measurement: Transfer the diluted sample into a clean cuvette and place it in the

instrument. Allow the sample to equilibrate for 1-2 minutes before starting the

measurement.

Data Analysis: The instrument software will report the Z-average diameter and the PDI. A

PDI value below 0.3 is generally considered acceptable for many formulations.

2. Protocol for Viscosity Measurement
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Objective: To determine the viscosity of the emulsion. A significant drop in viscosity can

indicate emulsion instability and the onset of phase separation.

Instrumentation: Rotational viscometer or rheometer.

Methodology:

Sample Preparation: Gently stir the emulsion to ensure homogeneity before

measurement. Avoid introducing air bubbles.

Instrument Setup: Select an appropriate spindle and rotational speed based on the

expected viscosity of the sample. Allow the sample to equilibrate to the desired

temperature (e.g., 25°C).

Measurement: Immerse the spindle into the sample to the marked level. Start the rotation

and allow the reading to stabilize before recording the viscosity value.

Data Analysis: Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s). For non-

Newtonian fluids, it is important to record the viscosity at a defined shear rate.

3. Protocol for Accelerated Stability Testing

Objective: To predict the long-term stability of the emulsion and its susceptibility to phase

inversion under stress conditions.

Methods:

Centrifugation:

Place a sample of the emulsion in a centrifuge tube.

Centrifuge at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30 minutes).

Visually inspect the sample for any signs of phase separation, creaming, or

coalescence. A stable emulsion should show no visible changes.

Freeze-Thaw Cycling:
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Place a sample of the emulsion in a container and store it at a low temperature (e.g.,

-10°C) for 24 hours.

Allow the sample to thaw at room temperature for 24 hours.

Repeat this cycle 3-5 times.

After the final cycle, visually inspect the emulsion for any signs of instability and

measure its physical properties (e.g., particle size, viscosity).
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Caption: Factors leading to phase inversion in SLL emulsions.
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Caption: Troubleshooting workflow for SLL emulsion phase inversion.
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To cite this document: BenchChem. [Technical Support Center: Preventing Phase Inversion
in Sodium Lauroyl Lactylate Emulsions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077798#preventing-phase-inversion-in-sodium-
lauroyl-lactylate-emulsions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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